Cas no 2137935-88-5 (3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid)

• Product Name: 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid
• CAS No: 2137935-88-5
• MF: C₁₀H₁₀F₂O₄S
• MW: 264.245809078217
• CID: 6422646
• PubChem ID: 165449591
• Update Time: 2025-05-20

3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137935-88-5
• EN300-716886
• 3-(2,2-difluorobutyl)thiophene-2,5-dicarboxylic acid
• 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid

• Inchi： 1S/C10H10F2O4S/c1-2-10(11,12)4-5-3-6(8(13)14)17-7(5)9(15)16/h3H,2,4H2,1H3,(H,13,14)(H,15,16)
• InChI Key： CHIYUVRUWHJVHN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C(=O)O)CC(CC)(F)F

Computed Properties

• Exact Mass: 264.02678629g/mol
• Monoisotopic Mass: 264.02678629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Additional information on 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid

Introduction to 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid (CAS No. 2137935-88-5)

3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid (CAS No. 2137935-88-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound belongs to the thiophene derivatives family, which is well-known for its broad applications in medicinal chemistry, agrochemicals, and advanced materials. The presence of both difluorobutyl and dicarboxylic acid functional groups in its molecular structure imparts distinct reactivity and utility, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid consists of a thiophene core substituted with a difluorobutyl group at the C-3 position and two carboxylic acid groups at the C-2 and C-5 positions. This arrangement not only enhances its solubility in polar solvents but also provides multiple sites for further functionalization, enabling the synthesis of more complex derivatives. The difluorobutyl moiety, in particular, introduces electron-withdrawing effects that can modulate the electronic properties of the thiophene ring, making it a promising candidate for applications in organic electronics and photovoltaic devices.

In recent years, 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid has been explored for its potential in drug discovery and development. Thiophene derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dicarboxylic acid groups present in this compound allow for facile conjugation with other bioactive molecules or drugs, facilitating the design of novel therapeutic agents. Furthermore, the difluorobutyl group can enhance metabolic stability and bioavailability, which are critical factors in pharmaceutical design.

One of the most compelling aspects of 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid is its utility as a building block in polymer chemistry. The combination of the thiophene ring and dicarboxylic acid functionality makes it an excellent candidate for synthesizing conjugated polymers used in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. These polymers benefit from the electron-deficient nature of the thiophene ring and the enhanced thermal stability provided by the difluorobutyl group, which is crucial for device performance under operational conditions.

Recent advancements in synthetic methodologies have further expanded the applications of 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid. For instance, researchers have developed novel catalytic approaches to introduce additional functional groups at specific positions on the thiophene ring without compromising its integrity. This has opened up new avenues for creating tailored materials with specific electronic or optical properties. Additionally, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and improving yields while maintaining high purity standards.

The pharmaceutical industry has also shown interest in exploring the potential of 3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid as a precursor for drug candidates. Its structural features make it a versatile scaffold for designing molecules that can interact with biological targets such as enzymes or receptors. For example, modifications at the carboxylic acid positions can lead to compounds with enhanced binding affinity or selectivity. Furthermore, computational modeling studies have suggested that derivatives of this compound may exhibit promising pharmacokinetic profiles due to their optimized solubility and metabolic stability.

In conclusion,3-(2,2-Difluorobutyl)thiophene-2,5-dicarboxylic acid (CAS No. 2137935-88-5) is a multifunctional compound with significant potential across various scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and organic electronics. As research continues to uncover new synthetic strategies and biological activities associated with thiophene derivatives,this compound is likely to remain at the forefront of innovation in these fields.